7-amino-2-methylpyrazolo[1,5-a]pyrimidine-6-carbohydrazide

• Molecular Formula: C8H10N6O
• Molecular Weight: 206.21 g/mol
• IUPAC Name: 7-amino-2-methylpyrazolo[1,5-a]pyrimidine-6-carbohydrazide
• InChI: InChI=1S/C8H10N6O/c1-4-2-6-11-3-5(8(15)12-10)7(9)14(6)13-4/h2-3H,9-10H2,1H3,(H,12,15)
• InChI Key: QUKPEVCLAXBUAS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C1)N=CC(=C2N)C(=O)NN

Description

7-amino-2-methylpyrazolo[1,5-a]pyrimidine-6-carbohydrazide is a heterocyclic compound that has garnered significant interest in the fields of chemistry and pharmacology

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 7-amino-2-methylpyrazolo[1,5-a]pyrimidine-6-carbohydrazide typically involves a multi-step process. One common method starts with the condensation of appropriate methyl ketones with hydrazine derivatives, followed by cyclization reactions to form the pyrazolo[1,5-a]pyrimidine core . The reaction conditions often include the use of solvents like ethanol or dimethylformamide (DMF) and catalysts such as acids or bases to facilitate the cyclization process .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimization of reaction conditions can enhance yield and purity. Additionally, green chemistry approaches, such as solvent-free reactions or the use of environmentally benign solvents, are being explored to make the process more sustainable .

Chemical Reactions Analysis

Types of Reactions: 7-amino-2-methylpyrazolo[1,5-a]pyrimidine-6-carbohydrazide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where the amino or hydrazide groups can be replaced by other functional groups using appropriate reagents.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Sodium borohydride, lithium aluminum hydride; usually performed in solvents like ethanol or tetrahydrofuran (THF).

Substitution: Various nucleophiles such as alkyl halides, acyl chlorides; reactions often conducted in polar solvents like DMF or DMSO.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a wide range of derivatives with different functional groups .

Scientific Research Applications

7-amino-2-methylpyrazolo[1,5-a]pyrimidine-6-carbohydrazide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor, particularly in the context of cancer research.

Medicine: Explored for its pharmacological properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of fluorescent probes and sensors due to its photophysical properties.

Mechanism of Action

The mechanism of action of 7-amino-2-methylpyrazolo[1,5-a]pyrimidine-6-carbohydrazide involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity . The compound’s structure allows it to interact with various biological pathways, making it a versatile molecule for drug development .

Comparison with Similar Compounds

Pyrazolo[3,4-d]pyrimidine: Known for its enzyme inhibitory activity, particularly against cyclin-dependent kinases.

Pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine: Exhibits significant cytotoxic activities against cancer cell lines.

7-Aryl-5-methyl-2-amino-[1,2,4]triazolo[1,5-a]pyrimidines: Used in the synthesis of various pharmacologically active compounds.

Uniqueness: 7-amino-2-methylpyrazolo[1,5-a]pyrimidine-6-carbohydrazide stands out due to its unique combination of functional groups, which confer distinct chemical reactivity and biological activity.

Synthesis routes and methods

Procedure details

A 250 mL flask containing the Methyl 7-amino-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate (2.1 g, 20 mmol), EtOH (55 mL), and hydrazine hydrate (20 mL) was heated to reflux for 6 hours. The mixture was allowed to cool to room temperature. The precipitated solid was filtered and washed with water (2×10 mL) to provide Compound (10-1) as a white solid.